Cas no 2091006-78-7 (1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo-)

• Product Name: 1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo-
• CAS No: 2091006-78-7
• MF: C₈H₄ClNO₄S
• MW: 245.639659881592
• CID: 5164026
• Update Time: 2025-05-19

1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo-

• Inchi： 1S/C8H4ClNO4S/c9-15(13,14)5-3-1-2-4-6(5)7(11)8(12)10-4/h1-3H,(H,10,11,12)
• InChI Key： HNFVAANFOVWOPQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(S(Cl)(=O)=O)=CC=C2)C(=O)C1=O

Additional information on 1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo-

1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo

The compound 1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo (CAS No. 2091006-78-7) is a highly specialized chemical entity with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is a derivative of indole, a heterocyclic aromatic compound known for its versatile reactivity and widespread use in drug discovery. The sulfonyl chloride group attached at the 4-position of the indole ring introduces unique electronic and structural properties that make this compound particularly valuable in modern chemical synthesis.

1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo is characterized by its ability to act as an electrophilic sulfonating agent. This property has been extensively exploited in the synthesis of various sulfonated derivatives, which are crucial intermediates in the development of bioactive molecules. Recent studies have highlighted its role in the construction of complex molecular frameworks through nucleophilic aromatic substitution reactions. For instance, researchers have utilized this compound to synthesize novel sulfonamide derivatives with potential applications as kinase inhibitors.

The synthesis of 1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo involves a multi-step process that typically begins with the preparation of the corresponding indole derivative. The introduction of the sulfonyl chloride group is achieved through a series of oxidation and chlorination steps. These steps require precise control over reaction conditions to ensure high yields and product purity. The development of more efficient synthetic routes has been an active area of research, driven by the increasing demand for this compound in both academic and industrial settings.

In terms of applications, 1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo has found significant use in medicinal chemistry. Its ability to form stable sulfonamides makes it an ideal building block for designing drug candidates targeting various therapeutic areas. Recent advancements in medicinal chemistry have leveraged this compound to develop inhibitors for enzymes such as tyrosine kinases and histone deacetylases (HDACs). These inhibitors have shown promising results in preclinical studies for treating conditions like cancer and inflammatory diseases.

Another emerging application of 1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo is in the field of materials science. Researchers have explored its potential as a precursor for synthesizing functional materials with tailored electronic properties. For example, studies have demonstrated the use of this compound in constructing conjugated polymers with applications in organic electronics and optoelectronics.

The structural versatility of 1H-Indole-4-sulfonyl chloride, 2,3-dihydro-2,3-dioxo also makes it a valuable tool in combinatorial chemistry and high-throughput screening campaigns. Its reactivity allows for the rapid generation of diverse libraries of sulfonated compounds that can be tested for biological activity. This capability has significantly accelerated the drug discovery process in recent years.

From a safety standpoint,1H-indole derivatives are generally considered non-hazardous under normal handling conditions, but appropriate precautions should be taken due to their chemical reactivity. Proper storage and handling procedures are essential to ensure workplace safety and environmental protection.

In conclusion,1H-indole derivatives continue to play a pivotal role in advancing chemical research, offering new opportunities for innovation across multiple disciplines. As research into their properties and applications expands,CAS No. 2091006–78–7 will undoubtedly remain a key player in shaping future developments in organic synthesis and drug discovery.